Cas no 1797225-35-4 (N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide)
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide
- N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]-4-(trifluoromethoxy)benzamide
- AKOS024561894
- F6439-0595
- N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
- 1797225-35-4
-
- Inchi: 1S/C22H21F3N4O2/c23-22(24,25)31-17-7-5-16(6-8-17)21(30)27-13-14-29-19-4-2-1-3-18(19)20(28-29)15-9-11-26-12-10-15/h5-12H,1-4,13-14H2,(H,27,30)
- InChI Key: MBEAITOVPBDKQV-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C(NCCN1C2CCCCC=2C(C2C=CN=CC=2)=N1)=O)(F)F
Computed Properties
- Exact Mass: 430.16166041g/mol
- Monoisotopic Mass: 430.16166041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 69Ų
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-0595-2μmol |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-5μmol |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-10μmol |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-20μmol |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-1mg |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-2mg |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-3mg |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-4mg |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-5mg |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-0595-10mg |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide |
1797225-35-4 | 10mg |
$79.0 | 2023-09-09 |
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
Comprehensive Analysis of N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS 1797225-35-4): Structure, Applications, and Research Insights
The compound N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS 1797225-35-4) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This pyridine- and indazole-containing molecule is characterized by a trifluoromethoxy benzamide moiety, which enhances its metabolic stability and binding affinity to biological targets. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in drug discovery for diseases like cancer and neurodegenerative disorders.
Recent studies highlight the growing demand for small-molecule inhibitors targeting kinases and GPCRs, where CAS 1797225-35-4 shows promise. Its tetrahydroindazole core mimics natural ligands, making it a candidate for structure-activity relationship (SAR) optimization. The inclusion of a trifluoromethoxy group is notable, as this moiety is frequently explored in medicinal chemistry for its ability to improve lipophilicity and bioavailability—key factors addressed in AI-driven drug design platforms like AlphaFold or Schrödinger.
From a synthetic perspective, the compound’s multi-heterocyclic scaffold poses challenges in regioselective functionalization, a common hurdle discussed in organic chemistry forums. Innovations in catalytic C-H activation and flow chemistry have been proposed to streamline its production. Additionally, its logP and solubility profiles align with current industry trends toward fragment-based drug discovery, a method gaining traction in high-throughput screening (HTS) pipelines.
Environmental and ADME-Tox (absorption, distribution, metabolism, excretion, and toxicity) studies of 1797225-35-4 are limited but critical, given the rising regulatory focus on green chemistry principles. Computational tools such as molecular docking and QSAR modeling are increasingly used to predict its metabolic pathways, reducing reliance on animal testing—a priority for biotech startups and academic labs alike.
In summary, N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide represents a compelling case study at the intersection of medicinal chemistry and computational biology. Its development reflects broader shifts toward precision medicine and sustainable synthesis, addressing both scientific and societal demands.
1797225-35-4 (N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)